Cas no 1206987-26-9 (methyl 8-methyl-4-[(3-methylphenyl)amino]quinoline-2-carboxylate)

• Product Name: methyl 8-methyl-4-[(3-methylphenyl)amino]quinoline-2-carboxylate
• CAS No: 1206987-26-9
• MF: C₁₉H₁₈N₂O₂
• MW: 306.358424663544
• CID: 5390164
• Update Time: 2025-06-22

methyl 8-methyl-4-[(3-methylphenyl)amino]quinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• GAFPPJFPTKOWHB-UHFFFAOYSA-N
• methyl 8-methyl-4-[(3-methylphenyl)amino]quinoline-2-carboxylate

• Inchi： 1S/C19H18N2O2/c1-12-6-4-8-14(10-12)20-16-11-17(19(22)23-3)21-18-13(2)7-5-9-15(16)18/h4-11H,1-3H3,(H,20,21)
• InChI Key： GAFPPJFPTKOWHB-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC=C2C)=C(NC2=CC=CC(C)=C2)C=C1C(OC)=O

Additional information on methyl 8-methyl-4-[(3-methylphenyl)amino]quinoline-2-carboxylate

Methyl 8-methyl-4-[(3-methylphenyl)amino]quinoline-2-carboxylate (CAS No 1206987-26-9): A Comprehensive Overview

Methyl 8-methyl-4-[(3-methylphenyl)amino]quinoline-2-carboxylate, identified by its CAS number 1206987-26-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their diverse biological activities and potential therapeutic applications. The structural features of methyl 8-methyl-4-[(3-methylphenyl)amino]quinoline-2-carboxylate make it a promising candidate for further investigation in various medical and chemical contexts.

The molecular structure of this compound consists of a quinoline core substituted with a methyl group at the 8-position, an amino group at the 4-position linked to a 3-methylphenyl group, and a carboxylate moiety at the 2-position. This specific arrangement of functional groups contributes to its unique chemical properties and potential biological interactions. The presence of the amino group and the aromatic ring system suggests that this compound may exhibit properties such as alkalinity, solubility in polar solvents, and the ability to form hydrogen bonds, which are crucial factors in drug design and delivery.

In recent years, there has been a growing interest in quinoline derivatives due to their demonstrated efficacy in treating various diseases, including infections, cancer, and neurological disorders. The< strong>methyl 8-methyl-4-[(3-methylphenyl)amino]quinoline-2-carboxylate molecule has been studied for its potential as an intermediate in the synthesis of more complex pharmaceutical agents. Researchers have explored its reactivity and have developed methods for its efficient preparation, which are essential for large-scale production and clinical trials.

One of the most compelling aspects of methyl 8-methyl-4-[(3-methylphenyl)amino]quinoline-2-carboxylate is its versatility in drug development. The quinoline scaffold is well-documented for its ability to interact with biological targets such as enzymes and receptors, making it a valuable building block for medicinal chemists. The specific substitutions on this molecule enhance its pharmacological profile, potentially improving its binding affinity and selectivity for target proteins. This has led to several studies investigating its role in modulating pathways associated with diseases like cancer and inflammation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like methyl 8-methyl-4-[(3-methylphenyl)amino]quinoline-2-carboxylate with greater accuracy. Molecular docking simulations have been used to model interactions between this compound and various biological targets, providing insights into its mechanism of action. These studies have highlighted the potential of this molecule as an inhibitor of certain kinases and other enzymes involved in disease progression. Such findings are crucial for designing targeted therapies that can effectively address specific pathological conditions.

The synthesis of methyl 8-methyl-4-[(3-methylphenyl)amino]quinoline-2-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have developed novel synthetic routes that improve efficiency and reduce waste, aligning with the principles of green chemistry. These methods often involve catalytic processes that minimize the use of hazardous reagents and solvents, making them more environmentally friendly. The development of sustainable synthetic strategies is increasingly important in pharmaceutical research to ensure the long-term viability of drug production.

The pharmacokinetic properties of methyl 8-methyl-4-[(3-methylphenyl)amino]quinoline-2-carboxylate are also areas of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its suitability as a therapeutic agent. Preclinical studies have begun to explore these aspects, providing valuable data on its bioavailability and potential side effects. These studies are critical for guiding clinical trials and ensuring that the compound behaves predictably in human subjects.

In conclusion, methyl 8-methyl-4-[(3-methylphenyl)amino]quinoline-2-carboxylate (CAS No 1206987-26-9) represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further development. As research continues to uncover new applications for this compound, it holds great potential for contributing to innovative treatments across various medical fields.